2-[1-(tert-Butoxycarbonyl)-4-o-tolylpiperidin-4-yl]acetic acid

• IUPAC Name: 2-[4-(2-methylphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]acetic acid
• InChI: InChI=1S/C19H27NO4/c1-14-7-5-6-8-15(14)19(13-16(21)22)9-11-20(12-10-19)17(23)24-18(2,3)4/h5-8H,9-13H2,1-4H3,(H,21,22)
• InChI Key: WDYLPDWQDNEXNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2(CCN(CC2)C(=O)OC(C)(C)C)CC(=O)O
• Molecular Formula: C19H27NO4
• Molecular Weight: 333.4 g/mol

Description

“2-[1-(tert-Butoxycarbonyl)-4-o-tolylpiperidin-4-yl]acetic acid” is a chemical compound used mainly for the preparation of protecting groups in organic synthesis. It can be used as synthetic acylating agents, ketonizing agents, and acyl nucleophiles.

Synthesis Analysis

The synthesis of this compound involves several steps. Starting from 2-aminoacetic acid, the process includes esterification, hydrogenizing amination Dieckmann condensation, decarboxylation, Wittig, and hydrogenation. The optimized reaction conditions include a molar ratio of 1-benzylpiperidin-3-one to ethyl-2-(diethoxyphosphoryl) acetate 1:1.2, a reaction temperature of 0℃, and a reaction time of 8 hours.

Molecular Structure Analysis

The empirical formula of this compound is C18H25NO4. Its molecular weight is 319.40. The CAS number is 157688-46-5.

Chemical Reactions Analysis

The compound is used as a protecting group for amines in organic synthesis. The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Physical And Chemical Properties Analysis

The compound is a powder. It is stable to nucleophilic reagents, hydrogenolysis, and base hydrolysis.

Scientific Research Applications

Complexant Development for Separation of Actinides and Lanthanides

• The removal of the indole N-Boc protecting group is crucial for evaluating complexant efficacy. .

Rigid Linker in PROTAC Development

• PROTACs are designed to degrade specific proteins by recruiting them to the cellular proteasome machinery. .

Semi-Flexible Linker in PROTAC Development

• .

Amino Acid Ionic Liquids (AAILs)

• .

Mechanism of Action

Target of Action

It is noted that this compound is used as a semi-flexible linker in protac (proteolysis-targeting chimera) development for targeted protein degradation . PROTACs are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation .

Mode of Action

The compound interacts with its targets by forming a ternary complex with the target protein and an E3 ubiquitin ligase . This interaction leads to the ubiquitination of the target protein, marking it for degradation by the proteasome . The specific changes resulting from this interaction would depend on the identity of the target protein.

Biochemical Pathways

The compound affects the ubiquitin-proteasome pathway, a crucial cellular process for protein degradation . By inducing the degradation of specific proteins, it can influence various biochemical pathways depending on the function of the target protein.

Result of Action

The result of the compound’s action is the degradation of the target protein . This can lead to various molecular and cellular effects depending on the role of the degraded protein.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The compound is useful as a rigid linker in PROTAC development for targeted protein degradation as well as chemical conjugates. Incorporation of rigidity into the linker region of bifunctional protein degraders may impact the 3D orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties.